Cas no 161144-76-9 (Isoxazole,4-methyl-5-(trifluoromethyl)-)

• Product Name: Isoxazole,4-methyl-5-(trifluoromethyl)-
• CAS No: 161144-76-9
• MF: C₅H₄F₃NO
• MW: 151.08657169342
• CID: 109691
• PubChem ID: 45099011
• Update Time: 2025-04-18

Isoxazole,4-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,4-methyl-5-(trifluoromethyl)-
• Isoxazole, 4-methyl-5-(trifluoromethyl)- (9CI)
• DTXSID201288708
• 4-methyl-5-(trifluoromethyl)isoxazole
• XMSGHROLMRBTFI-UHFFFAOYSA-N
• 161144-76-9

• Inchi： 1S/C5H4F3NO/c1-3-2-9-10-4(3)5(6,7)8/h2H,1H3
• InChI Key： XMSGHROLMRBTFI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NO1)C)(F)F

Computed Properties

• Exact Mass: 151.02452
• Monoisotopic Mass: 151.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 26.03